1-[1-[2-(2-methoxyphenyl)ethyl]piperidin-3-yl]-N-methyl-N-[(6-methylpyridin-2-yl)methyl]methanamine

• IUPAC Name: 1-[1-[2-(2-methoxyphenyl)ethyl]piperidin-3-yl]-N-methyl-N-[(6-methylpyridin-2-yl)methyl]methanamine
• InChI: InChI=1S/C23H33N3O/c1-19-8-6-11-22(24-19)18-25(2)16-20-9-7-14-26(17-20)15-13-21-10-4-5-12-23(21)27-3/h4-6,8,10-12,20H,7,9,13-18H2,1-3H3
• InChI Key: GBICBKSTNMWILN-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC(=CC=C1)CN(C)CC2CCCN(C2)CCC3=CC=CC=C3OC
• Molecular Formula: C23H33N3O
• Molecular Weight: 367.5 g/mol

Description

1-[1-[2-(2-methoxyphenyl)ethyl]piperidin-3-yl]-N-methyl-N-[(6-methylpyridin-2-yl)methyl]methanamine is a complex organic compound with a unique structure that includes a piperidine ring, a methoxyphenyl group, and a pyridine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-[1-[2-(2-methoxyphenyl)ethyl]piperidin-3-yl]-N-methyl-N-[(6-methylpyridin-2-yl)methyl]methanamine typically involves multiple steps, including the formation of the piperidine ring, the introduction of the methoxyphenyl group, and the attachment of the pyridine moiety. Common synthetic routes may involve:

Formation of the Piperidine Ring: This can be achieved through cyclization reactions involving appropriate precursors.

Introduction of the Methoxyphenyl Group: This step may involve electrophilic aromatic substitution reactions.

Attachment of the Pyridine Moiety: This can be done using coupling reactions such as Suzuki-Miyaura coupling.

Industrial Production Methods

Industrial production methods for this compound would likely involve optimization of the synthetic routes to ensure high yield and purity. This may include the use of advanced catalytic systems and continuous flow reactors to enhance reaction efficiency and scalability.

Chemical Reactions Analysis

Types of Reactions

1-[1-[2-(2-methoxyphenyl)ethyl]piperidin-3-yl]-N-methyl-N-[(6-methylpyridin-2-yl)methyl]methanamine can undergo various types of chemical reactions, including:

Oxidation: This reaction can introduce oxygen-containing functional groups.

Reduction: This can be used to remove oxygen-containing groups or reduce double bonds.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like halogens (e.g., chlorine, bromine) and nucleophiles (e.g., amines, thiols) are commonly employed.

Major Products Formed

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or alkanes .

Scientific Research Applications

1-[1-[2-(2-methoxyphenyl)ethyl]piperidin-3-yl]-N-methyl-N-[(6-methylpyridin-2-yl)methyl]methanamine has several scientific research applications:

Chemistry: Used as a building block in the synthesis of more complex molecules.

Biology: Investigated for its potential interactions with biological targets, such as receptors and enzymes.

Medicine: Explored for its potential therapeutic effects, including its role as a lead compound in drug discovery.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-[1-[2-(2-methoxyphenyl)ethyl]piperidin-3-yl]-N-methyl-N-[(6-methylpyridin-2-yl)methyl]methanamine involves its interaction with specific molecular targets, such as receptors or enzymes. These interactions can modulate various biochemical pathways, leading to the compound’s observed effects. The exact molecular targets and pathways involved depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

1-[1-[2-(2-methoxyphenyl)ethyl]piperidin-3-yl]-N-methyl-N-[(6-methylpyridin-2-yl)methyl]methanamine: shares structural similarities with other piperidine and pyridine derivatives.

Other Piperidine Derivatives: These compounds often exhibit similar pharmacological properties and are used in various therapeutic applications.

Other Pyridine Derivatives: These compounds are known for their diverse biological activities and are widely used in medicinal chemistry.

Uniqueness

The uniqueness of 1-[1-[2-(2-methoxyphenyl)ethyl]piperidin-3-yl]-N-methyl-N-[(6-methylpyridin-2-yl)methyl]methanamine lies in its specific combination of functional groups and structural features, which confer distinct chemical and biological properties. This makes it a valuable compound for research and development in multiple scientific fields .